Cas no 16347-06-1 (N-(2-Hydroxyethyl)pyridine-2-carboxamide)

• Product name: N-(2-Hydroxyethyl)pyridine-2-carboxamide
• CAS No: 16347-06-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1107227
• PubChem ID: 2045999

N-(2-Hydroxyethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxyethyl)-2-pyridinecarboxamide
• N-(2-hydroxyethyl)picolinamide
• N-(2-hydroxyethyl)pyridine-2-carboxamide
• DS-20011
• CS-0315127
• CHEMBL3264037
• AKOS003377116
• DB-417863
• STK318589
• C73151
• 16347-06-1
• SIUMVFGIULAFNI-UHFFFAOYSA-N
• SCHEMBL3673650
• N-(2-Hydroxyethyl)pyridine-2-carboxamide

• Inchi： InChI=1S/C8H10N2O2/c11-6-5-10-8(12)7-3-1-2-4-9-7/h1-4,11H,5-6H2,(H,10,12)
• InChI Key： SIUMVFGIULAFNI-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C(=O)NCCO

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų
• XLogP3: _0.8

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Melting Point: 113-114 °C
• Boiling Point: 190-191 °C(Press: 4 Torr)
• PSA: 62.22

Additional information on N-(2-Hydroxyethyl)pyridine-2-carboxamide

Comprehensive Overview of N-(2-Hydroxyethyl)pyridine-2-carboxamide (CAS No. 16347-06-1): Properties, Applications, and Industry Insights

N-(2-Hydroxyethyl)pyridine-2-carboxamide (CAS No. 16347-06-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This compound, often referred to by its CAS number 16347-06-1, combines a pyridine ring with a hydroxyethyl carboxamide functional group, making it a versatile intermediate for synthesis. Researchers and manufacturers are increasingly exploring its potential in drug development, particularly for targeting neurological and metabolic disorders, aligning with current trends in personalized medicine.

The growing demand for pyridine derivatives in the pharmaceutical industry has spotlighted compounds like N-(2-Hydroxyethyl)pyridine-2-carboxamide. Its hydroxyethyl moiety enhances solubility, a critical factor in bioavailability—a hot topic in drug formulation discussions. Recent studies suggest its utility as a building block for kinase inhibitors, addressing frequent search queries like "pyridine-based drug intermediates" or "solubility-enhancing chemical groups." The compound’s stability under physiological conditions also makes it valuable for prodrug design, a trending area in AI-driven drug discovery platforms.

From an industrial perspective, CAS 16347-06-1 is synthesized through controlled amidation reactions, with emphasis on green chemistry principles—a priority for ESG-conscious manufacturers. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-certified production. This aligns with frequently searched terms like "high-purity pyridine carboxamides" and "scalable synthetic routes," reflecting industry needs for reliable and sustainable chemical sourcing.

Beyond pharmaceuticals, N-(2-Hydroxyethyl)pyridine-2-carboxamide finds niche applications in agrochemicals and specialty polymers. Its dual functionality allows conjugation with other bioactive molecules, answering common search questions about "multifunctional linker compounds." Regulatory databases classify it as non-hazardous under standard handling conditions, though proper lab protocols (e.g., PPE usage) are recommended—a detail often sought in safety data sheet (SDS) inquiries.

Innovation surrounding 16347-06-1 continues to evolve, with patent filings highlighting its role in next-generation bioconjugation technologies. As the scientific community focuses on targeted drug delivery (a top-searched topic in 2024), this compound’s ability to form stable yet cleavable bonds positions it as a key player. Market analysts note rising procurement interest from Asia-Pacific research hubs, correlating with increased academic publications referencing this pyridine carboxamide derivative.

For quality assurance, suppliers typically provide detailed COAs (Certificates of Analysis) covering residual solvents and heavy metals—information crucial for compliance with ICH guidelines. This responds to growing online searches for "analytical standards for heterocyclic amides." Storage recommendations (2-8°C under inert atmosphere) further ensure longevity, addressing practical concerns voiced in laboratory forum discussions.

In conclusion, N-(2-Hydroxyethyl)pyridine-2-carboxamide exemplifies how targeted molecular design meets industry demands. Its intersection with trending themes—bioavailability enhancement, sustainable synthesis, and precision therapeutics—makes it a compound worth monitoring. Future research may explore its optical properties for sensor applications, potentially expanding its relevance in material science domains.